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The NanoBRET™ Target Engagement (TE) Assay is a powerful and quantitative method to
measure the binding of test compounds to a specific protein target within living cells. This
technology leverages Bioluminescence Resonance Energy Transfer (BRET), a proximity-based
energy transfer phenomenon, to detect the engagement of a ligand with its target protein. The
assay relies on the expression of the target protein, in this case, Cereblon (CRBN), as a fusion
with the bright NanoLuc® luciferase (the BRET donor). A cell-permeable fluorescent tracer that
specifically and reversibly binds to CRBN acts as the BRET acceptor. When the tracer binds to
the NanoLuc®-CRBN fusion protein, the close proximity allows for energy transfer from the
NanoLuc® substrate to the tracer, resulting in a BRET signal. The addition of a test compound
that competes with the tracer for binding to CRBN will lead to a dose-dependent decrease in
the BRET signal, which can be used to determine the compound's intracellular affinity and
target engagement.[1][2][3]
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Cereblon is a critical component of the Cullin-4 RING E3 ubiquitin ligase complex (CRL4-
CRBN), which also includes DDB1, CUL4A, and ROC1.[4][5] This complex plays a central role
in the ubiquitin-proteasome system by targeting specific proteins for degradation. Small
molecules, such as immunomodulatory drugs (IMiDs) and proteolysis-targeting chimeras
(PROTACS), can modulate the activity of the CRL4-CRBN complex by binding to CRBN. This
binding can either inhibit the interaction with endogenous substrates or recruit new
"neosubstrates” to the complex for ubiquitination and subsequent degradation.[4][6][7]
Therefore, accurately quantifying the engagement of novel compounds with CRBN in a cellular
context is crucial for the development of new therapeutics.

The NanoBRET CRBN Target Engagement Assay offers several advantages for researchers in
drug discovery and chemical biology. It provides a quantitative measure of compound affinity
and occupancy at the target protein in its native cellular environment. The assay can be
performed in both live and permeabilized cells, allowing for the assessment of compound
permeability and intrinsic affinity.[2][8][9] Furthermore, the kinetic capabilities of the NanoBRET
platform can be utilized to determine compound residence time at the target.

This document provides a detailed protocol for performing the NanoBRET CRBN Target
Engagement Assay, guidance on data analysis, and a summary of quantitative data for known
CRBN ligands. Additionally, it includes diagrams of the CRBN signaling pathway and the
experimental workflow to facilitate a comprehensive understanding of the assay and its
biological context.

Quantitative Data Summary

The following table summarizes the half-maximal inhibitory concentration (IC50) values for
various compounds that bind to CRBN, as determined by NanoBRET and other cellular target
engagement assays. This data provides a reference for the expected potency of different
classes of CRBN ligands.
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Compound .
Compound T Cell Line Assay Type IC50 (uM) Reference
ype
) ) Molecular
Thalidomide HEK293 NanoBRET ~1.69 [10]
Glue
) ] Molecular
Lenalidomide HEK293T NanoBRET ~1.5 [11]
Glue
Pomalidomid Molecular
HEK293 NanoBRET ~0.3 [10]
e Glue
Iberdomide Molecular
HEK293T NanoBRET ~0.1 [11]
(CC-220) Glue
Molecular
CC-885 HEK293T NanoBRET ~0.06 [11]
Glue
NanoBRET
dBET1 PROTAC HEK293 ] 0.86 [10]
(Live Cell)
dBET6 PROTAC HEK293T NanoBRET ~0.25 [11]
ARV-825 PROTAC T-ALL cells Cell Viability ~0.005-0.025 [12]
RC-1 PROTAC HEK293 NanoBRET 0.25 [10]
IRC-1 PROTAC HEK293 NanoBRET 0.86 [10]
RNC-1 PROTAC HEK293 NanoBRET 1.69 [10]
RC-FLT3 PROTAC HEK293 NanoBRET 0.3 [10]
IRC-FLT3 PROTAC HEK293 NanoBRET 15 [10]
RNC-FLT3 PROTAC HEK293 NanoBRET 10.1 [10]

Experimental Protocols

This protocol is adapted from standard Promega NanoBRET™ Target Engagement assays and
is optimized for HEK293 cells.[8][13] Optimization may be required for other cell types.

Materials
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e Cells and Media:
o HEK293 cells (or other suitable cell line)
o DMEM with 10% FBS and 1% Penicillin-Streptomycin
o Opti-MEM™ | Reduced Serum Medium
e Plasmids:
o NanoLuc®-CRBN Fusion Vector
o DDB1 Expression Vector (recommended for co-transfection with NanoLuc®-CRBN)|[3]
o Transfection Carrier DNA (e.g., pPGEM®-3Zf(+) Vector)

« Reagents:

o

FUGENE® HD Transfection Reagent
o NanoBRET™ TE Tracer for CRBN
o NanoBRET™ Nano-Glo® Substrate
o Extracellular NanoLuc® Inhibitor
o Test compounds
o DMSO (for compound dilution)
o PBS
o Trypsin-EDTA
e Equipment:
o Standard cell culture equipment (incubator, biosafety cabinet, etc.)

o White, 96-well or 384-well assay plates (non-binding surface recommended)
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o Luminometer with 450 nm and >600 nm filters

Day 1: Cell Seeding and Transfection

e Culture HEK293 cells to ~70-80% confluency.

e Prepare the transfection mix in Opti-MEM™ |. For a single well of a 6-well plate (sufficient for
one 96-well plate of assay), combine:

o 1 pg NanoLuc®-CRBN Fusion Vector
o 1 ug DDB1 Expression Vector
o 8 ug Transfection Carrier DNA
o 30 pL FUGENE® HD Transfection Reagent
 Incubate the transfection mix at room temperature for 15-20 minutes.

o While the transfection mix is incubating, trypsinize and count the HEK293 cells. Resuspend
the cells in DMEM to a final density of 2 x 1075 cells/mL.

e Add the transfection mix to the cell suspension and mix gently.

» Dispense 100 pL of the cell/transfection mix suspension into each well of a white 96-well
assay plate.

 Incubate the plate at 37°C in a 5% CO2 incubator for 20-24 hours.

Day 2: Compound Treatment and Assay Readout

e Prepare Reagents:

o Tracer Dilution: Prepare the NanoBRET™ TE Tracer for CRBN at the recommended
concentration in Opti-MEM™ 1.

o Compound Dilutions: Prepare a serial dilution of your test compounds in DMSO. Then,
dilute the compounds to their final desired concentrations in Opti-MEM™ |. The final
DMSO concentration in the assay should be <0.1%.
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o Substrate/Inhibitor Mix: Prepare the NanoBRET™ Nano-Glo® Substrate and Extracellular
NanoLuc® Inhibitor mix in Opti-MEM™ | according to the manufacturer's instructions.

o Compound Addition:
o Carefully remove the culture medium from the cells.
o Add 80 pL of Opti-MEM™ [ to each well.

o Add 10 pL of the diluted test compound to the appropriate wells. Include vehicle-only
(DMSO) controls.

e Tracer Addition:
o Add 10 pL of the diluted NanoBRET™ TE Tracer to all wells.
e Incubation:

o Incubate the plate at 37°C in a 5% CO2 incubator for 2 hours to allow the compound and
tracer to reach equilibrium with the target.

e Substrate Addition and Measurement:
o Add 25 L of the Substrate/Inhibitor mix to each well.
o Shake the plate for 1-2 minutes on a plate shaker.

o Measure the donor emission (450 nm) and acceptor emission (>600 nm) within 10 minutes
using a luminometer.

Data Analysis

o Calculate the Raw BRET Ratio: For each well, divide the acceptor emission value by the
donor emission value.

o Correct for Background: Subtract the average raw BRET ratio of the "no tracer" control wells
from the raw BRET ratio of all other wells.

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575694?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Normalize Data: Normalize the corrected BRET ratios to the vehicle (DMSQO) control wells,
which represent 100% engagement.

» Generate Dose-Response Curves: Plot the normalized BRET ratios against the logarithm of
the test compound concentration.

e Determine IC50 Values: Fit the dose-response curve using a sigmoidal, 4-parameter logistic
equation to determine the IC50 value for each compound.
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Caption: CRBN as a substrate receptor in the CRL4 E3 ubiquitin ligase complex.

NanoBRET Experimental Workflow
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Caption: Step-by-step workflow for the NanoBRET CRBN Target Engagement Assay.
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Principle of NanoBRET Target Engagement Assay
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Caption: Competitive displacement of the fluorescent tracer reduces the BRET signal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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